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Compound of Interest

Compound Name: 1,3-Butanediol diacrylate

Cat. No.: B091283

Proper handling and disposal of 1,3-butanediol diacrylate are critical for ensuring laboratory

safety and environmental protection. This substance is a corrosive and toxic chemical that can
cause severe skin burns, eye damage, and allergic skin reactions.[1][2][3] Adherence to strict

disposal protocols is essential to mitigate these risks.

Immediate Safety and Spill Response

Before handling 1,3-butanediol diacrylate, ensure that all necessary personal protective
equipment (PPE) is readily available and in use. In the event of a spill, immediate and correct
action is required to prevent harm and environmental contamination.

Personal Protective Equipment (PPE):

e Gloves: Chemical-resistant gloves.

» Eye Protection: Safety goggles and a face shield.[1]

» Clothing: Protective clothing to prevent skin contact.[1]

o Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[3] If
ventilation is inadequate, an appropriate respirator is necessary.

Spill Cleanup Protocol:

e Evacuate the immediate area and ensure proper ventilation.
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Wear the appropriate PPE before approaching the spill.
Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1][3]

Carefully collect the absorbed material and place it into a suitable, labeled container for
hazardous waste disposal.[1][3]

Clean the spill area thoroughly with soap and water, and decontaminate all protective
equipment before reuse.[1]

Prevent the spill from entering drains or waterways.[1] If contamination of drains occurs,
notify emergency services immediately.[1]

Logistical and Disposal Plan

The disposal of 1,3-butanediol diacrylate and its containers must comply with all local,
regional, and national regulations.[1][4] Never discharge the chemical into sewers or
waterways.[1]

Step-by-Step Disposal Procedures:
For Unused or Waste 1,3-Butanediol Diacrylate:

Consult Authority: The primary step is to consult your local or regional waste management
authority to identify a licensed facility for chemical waste disposal.[1]

Preferred Disposal Method: The preferred disposal route is incineration at a licensed facility,
which may include burning for heat recovery.[4]

Alternative Treatment: If incineration is not available, treatment at an approved facility is an
option. This process typically involves neutralization, followed by burial in a landfill
specifically licensed to accept chemical waste.[1]

Labeling and Storage: While awaiting disposal, store the waste material in a securely sealed
and clearly labeled container in a cool, dry, and well-ventilated area.

For Empty Containers:
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e Hazard Warning: Empty containers may still contain hazardous chemical residues and
vapors.[1]

* Do Not Reuse: Do not reuse the container for other products.

» Decontamination: Decontaminate the container if possible. Observe all label safeguards until
the container is cleaned and destroyed.[1]

e Disposal:
o Return the container to the supplier for reuse or recycling if possible.[1]

o If returning is not an option, puncture the container to prevent re-use and dispose of it at
an authorized landfill.[1]

Material Properties and Safety Data

The following table summarizes key quantitative data for 1,3-butanediol diacrylate, providing
essential information for safe handling and storage.

Property Value

Chemical Formula C10H1404

Molecular Weight 198.22 g/mol

Appearance Liquid

Density 1.03 g/mL at 25 °C

Flash Point 93 °C (199.4 °F) - closed cup

Storage Class Code 8A - Combustible corrosive hazardous materials

H312, H314, H317 (Harmful in contact with skin,
Hazard Statements Causes severe skin burns and eye damage,

May cause an allergic skin reaction)

Data sourced from Sigma-Aldrich and CymitQuimica Safety Data Sheets.[1]
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,3-butanediol
diacrylate, from initial handling to final disposal.
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Caption: Workflow for the proper disposal of 1,3-Butanediol Diacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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